Cas no 886914-81-4 (2-ethyl-5-{4-(2-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-{4-(2-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 886914-81-4
• MF: C₂₁H₂₂FN₅O₂S
• MW: 427.495086193085
• CID: 5477876
• Update Time: 2025-07-09

2-ethyl-5-{4-(2-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[[4-(2-fluorophenyl)piperazin-1-yl]-(furan-2-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-{4-(2-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C21H22FN5O2S/c1-2-17-23-21-27(24-17)20(28)19(30-21)18(16-8-5-13-29-16)26-11-9-25(10-12-26)15-7-4-3-6-14(15)22/h3-8,13,18,28H,2,9-12H2,1H3
• InChI Key： GGVQSENUTCZBGP-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(N3CCN(C4=CC=CC=C4F)CC3)C3=CC=CO3)=C(O)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-ethyl-5-{4-(2-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 886914-81-4 and Its Applications in Chemical Biology

Compound with the CAS number 886914-81-4 is a highly specialized molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings, which contributes to its remarkable biological activity. Specifically, the compound is named as 2-ethyl-5-{4-(2-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, a name that reflects its intricate chemical composition.

This compound belongs to a class of molecules known as triazolothiazoles, which have been extensively studied for their potential therapeutic applications. The presence of multiple heterocyclic rings in its structure not only contributes to its stability but also enhances its ability to interact with biological targets. The 2-fluorophenyl and piperazin-1-yl substituents are particularly noteworthy, as they are known to enhance the binding affinity and selectivity of the compound towards various biological receptors.

Recent research has highlighted the importance of such complex molecules in the development of novel pharmaceutical agents. The structural features of this compound make it a promising candidate for further investigation in drug discovery. Specifically, the combination of a triazole ring and a thiazole ring provides a scaffold that can be modified to target specific biological pathways. This dual functionality has been observed to be particularly effective in modulating enzyme activity and receptor binding.

In addition to its structural complexity, the compound exhibits interesting pharmacokinetic properties. Studies have shown that it has a reasonable solubility in both water and organic solvents, which makes it suitable for various formulation strategies. This property is crucial for drug development, as it ensures that the compound can be effectively delivered to target sites within the body.

The biological activity of this compound has been extensively evaluated in vitro and in vivo. Preliminary studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The furan-2-yl moiety plays a critical role in this interaction, as it is responsible for much of the compound's binding affinity towards these enzymes. Further research is ongoing to elucidate the exact mechanism of action and to identify potential therapeutic applications.

One of the most exciting aspects of this compound is its potential in combination therapy. Due to its multifaceted interactions with biological targets, it could be used in conjunction with other drugs to enhance therapeutic efficacy. This approach is particularly relevant in the treatment of complex diseases where multiple pathways are involved. The ability of this compound to modulate several different targets makes it a versatile tool for drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this molecule with high precision. This level of synthetic control is essential for ensuring that the final product meets the stringent requirements for pharmaceutical use.

The safety profile of this compound has also been thoroughly evaluated. Preliminary toxicology studies have shown that it exhibits low toxicity at relevant concentrations. This is an important consideration for any potential therapeutic agent, as it ensures that the compound can be safely administered without causing adverse effects.

The future prospects for this compound are promising. Ongoing research aims to further optimize its structure and function to enhance its therapeutic potential. Additionally, studies are being conducted to explore its interactions with other biological targets, which could lead to new applications in medicine.

In conclusion, compound with CAS number 886914-81-4, specifically named as 2-ethyl-5-{4-(2-fluorophenyl)piperazin-1-yl(furan-2-yl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, represents a significant advancement in chemical biology. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development. As research continues, we can expect to see further insights into its potential applications and mechanisms of action.